Cas no 53161-64-1 (4,4'-butane-1,4-diyldimorpholine)
53161-64-1 structure
Product Name:4,4'-butane-1,4-diyldimorpholine
CAS No:53161-64-1
MF:C12H24N2O2
MW:228.331163406372
CID:938029
PubChem ID:349308
Update Time:2025-04-19
4,4'-butane-1,4-diyldimorpholine Chemical and Physical Properties
Names and Identifiers
-
- 4,4'-butane-1,4-diyldimorpholine
- 4-(4-morpholin-4-ylbutyl)morpholine
- NSC408952
- 4-(4-morpholinobutyl)morpholine
- DS-005081
- 4,4'-butane-1,4-diyl-bis-morpholine
- NSC-408952
- SCHEMBL7239607
- 4-[4-(4-morpholinyl)butyl]morpholine
- ZRQUNTRHHLHXRX-UHFFFAOYSA-N
- SMR002048606
- MLS003373810
- DTXSID10325170
- Morpholine, 4,4'-tetramethylene-di-
- 53161-64-1
- CHEMBL3183993
-
- Inchi: 1S/C12H24N2O2/c1(3-13-5-9-15-10-6-13)2-4-14-7-11-16-12-8-14/h1-12H2
- InChI Key: ZRQUNTRHHLHXRX-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)CCCCN1CCOCC1
Computed Properties
- Exact Mass: 228.18392
- Monoisotopic Mass: 228.184
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 24.9Ų
Experimental Properties
- Density: 1.02
- Boiling Point: 332°C at 760 mmHg
- Flash Point: 97.1°C
- Refractive Index: 1.482
- PSA: 24.94
4,4'-butane-1,4-diyldimorpholine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
53161-64-1 (4,4'-butane-1,4-diyldimorpholine) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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